2,4-Dinitroaniline
2,4-Dinitroaniline
2,4-Dinitroaniline, typically derived as a nitro-substituted compound of aromatic amines, is an isomer of dinitroaniline, which finds primary use as an intermediate in the manufacture of dyestuff, pharmaceutical products, pesticides, etc.
2,4-dinitroaniline appears as yellow powder or crystals with a musty odor. Sinks in water. (USCG, 1999)
2,4-dinitroaniline is a nitroaniline consisting of an aniline core having two nitro substituents located at the 2- and 4-positions.
2,4-dinitroaniline appears as yellow powder or crystals with a musty odor. Sinks in water. (USCG, 1999)
2,4-dinitroaniline is a nitroaniline consisting of an aniline core having two nitro substituents located at the 2- and 4-positions.
Brand Name:
Vulcanchem
CAS No.:
97-02-9
VCID:
VC21245871
InChI:
InChI=1S/C6H5N3O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H,7H2
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N
Molecular Formula:
C6H5N3O4
C6H3(NH2)(NO2)2
C6H5N3O4
C6H3(NH2)(NO2)2
C6H5N3O4
Molecular Weight:
183.12 g/mol
2,4-Dinitroaniline
CAS No.: 97-02-9
Cat. No.: VC21245871
Molecular Formula: C6H5N3O4
C6H3(NH2)(NO2)2
C6H5N3O4
Molecular Weight: 183.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4-Dinitroaniline, typically derived as a nitro-substituted compound of aromatic amines, is an isomer of dinitroaniline, which finds primary use as an intermediate in the manufacture of dyestuff, pharmaceutical products, pesticides, etc. 2,4-dinitroaniline appears as yellow powder or crystals with a musty odor. Sinks in water. (USCG, 1999) 2,4-dinitroaniline is a nitroaniline consisting of an aniline core having two nitro substituents located at the 2- and 4-positions. |
|---|---|
| CAS No. | 97-02-9 |
| Molecular Formula | C6H5N3O4 C6H3(NH2)(NO2)2 C6H5N3O4 |
| Molecular Weight | 183.12 g/mol |
| IUPAC Name | 2,4-dinitroaniline |
| Standard InChI | InChI=1S/C6H5N3O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H,7H2 |
| Standard InChI Key | LXQOQPGNCGEELI-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N |
| Boiling Point | 333.6 °C 56.7 °C |
| Colorform | YELLOW NEEDLES FROM DIL ACETONE, GREENISH-YELLOW PLATES FROM ALCOHOL. |
| Flash Point | 435 °F (NTP, 1992) 435 °F (CLOSED CUP) 222-224 °C c.c. |
| Melting Point | 349 to 352 °F (NTP, 1992) 180.0 °C 187.5-188 °C 187-188 °C |
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